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Compound of Interest

Compound Name: CALP3

cat. No.: B013218

Technical Support Center: Recombinant Calpain
3

This guide provides best practices, troubleshooting advice, and frequently asked questions for
the proper storage and handling of recombinant Calpain 3. Adhering to these guidelines is
crucial for maintaining the protein's stability and activity in your research.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended storage temperature for recombinant Calpain 3?

For long-term storage, recombinant Calpain 3 should be stored at -80°C.[1][2] For short-term
storage, -20°C is suitable.[2] Working aliquots can be stored at 4°C for up to one week.[3][4][5]

Q2: Should I store Calpain 3 in liquid or lyophilized form?

Both forms are available. The lyophilized form generally has a longer shelf life of 12 months at
-20°C/-80°C, while the liquid form is typically stable for 6 months at the same temperatures.[3]

[41[5]
Q3: What is a suitable storage buffer for liquid Calpain 3?

A common storage buffer is a Tris/PBS-based buffer.[3][4][5] Another formulation includes 50
mM Tris-HCI and 10 mM reduced Glutathione at pH 8.0.[1]

Q4: Why is glycerol added to the storage buffer?
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Glycerol acts as a cryoprotectant, preventing the formation of ice crystals during freezing,
which can denature the protein.[2] It is typically used at a final concentration of 5-50%.[3][4][5]

Q5: How should | reconstitute lyophilized Calpain 3?

Before opening, briefly centrifuge the vial to ensure the powder is at the bottom.[4][5]
Reconstitute the protein in deionized sterile water to a concentration of 0.1-1.0 mg/mL.[4][5]

Q6: What is the importance of aliquoting?

Aliquoting the protein into single-use volumes is critical to avoid repeated freeze-thaw cycles,
which can lead to protein denaturation and a loss of activity.[1][2][4]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Reduced or no enzymatic

activity

Improper storage temperature.

Ensure the protein has been
consistently stored at -80°C for
long-term storage or -20°C for

short-term.

Repeated freeze-thaw cycles.

Always aliquot the protein into
single-use volumes after
reconstitution or upon first

thaw.

Incorrect buffer composition.

Verify that the buffer pH and
components are as
recommended by the supplier.
For custom buffers, ensure

compatibility with Calpain 3.

Protein precipitation or

aggregation upon thawing

Slow freezing or thawing.

Freeze aliquots rapidly, for
instance, using a dry
ice/ethanol bath. Thaw quickly
in a room temperature water
bath.

Low protein concentration.

Store proteins at a
concentration of 1-5 mg/mL to

minimize aggregation.[2]

Presence of proteases.

Consider adding protease
inhibitors to the storage buffer,
especially for long-term

storage.[2]

Inconsistent experimental

results

Variation between aliquots.

Ensure thorough but gentle
mixing before aliquoting to

guarantee homogeneity.

Degradation of working aliquot.

Do not store working aliquots
at 4°C for more than one
week.[3][4][5]
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Quantitative Data Summary

Parameter Recommendation

Long-Term Storage Temperature -80°C[1][2][6]

Short-Term Storage Temperature -20°C[2]

Working Aliquot Storage 4°C (for up to one week)[3][4][5]
Shelf Life (Liquid) 6 months at -20°C/-80°C[3][4][5]
Shelf Life (Lyophilized) 12 months at -20°C/-80°C[3][4][5]
Reconstitution Concentration 0.1-1.0 mg/mL][4][5]

Glycerol Concentration 5-50%[3][4][5]

Tris/PBS-based buffer[3][4][5] or 50 mM Tris-

Storage Buffer _
HCI, 10 mM reduced Glutathione, pH 8.0[1]

Experimental Protocols

Protocol 1: Aliquoting and Storing Recombinant Calpain 3

e Preparation: Upon receiving the recombinant Calpain 3, if it is in liquid form, briefly centrifuge
the vial to collect the entire volume at the bottom. If lyophilized, follow the reconstitution
protocol first.

o Determine Aliquot Volume: Based on your typical experimental needs, calculate the volume
per aliquot to avoid multiple freeze-thaw cycles. A common aliquot volume is 10-20 pL.

 Aliquoting: Carefully pipette the calculated volume into low-protein-binding microcentrifuge
tubes.

o Flash Freezing: For optimal preservation, snap-freeze the aliquots in liquid nitrogen or a dry
ice/ethanol slurry.

o Storage: Immediately transfer the frozen aliquots to an -80°C freezer for long-term storage.
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e Thawing: When needed, thaw an aliquot quickly by warming it between your fingers or in a
room temperature water bath. Briefly centrifuge the tube to collect the contents before
opening. Avoid leaving the protein at room temperature for extended periods.

Logical Workflow for Calpain 3 Storage
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Workflow for Storing Recombinant Calpain 3

Receive Recombinant
Calpain 3
Lyophilized?

Reconstitute with
sterile deionized water
to 0.1-1.0 mg/mL

Add Glycerol to
final concentration of 5-50%

Aliquot into single-use
low-protein-binding tubes

Storage Duration?

> 6 months

6 months

Long-Term Storage Short-Term Storage Working Aliquot
(-80°C) (-20°C) (4°C for up to 1 week)

Click to download full resolution via product page

Caption: Decision workflow for proper storage of recombinant Calpain 3.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b013218?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Recombinant Human Calpain 3 GST (N-Term) Protein (HO0000825-P01) by Novus, Part
of Bio-Techne [bio-techne.com]

e 2. genextgenomics.com [genextgenomics.com]
e 3. cosmobiousa.com [cosmobiousa.com]

e 4. cusabio.com [cusabio.com]

e 5. cosmobiousa.com [cosmobiousa.com]

e 6. cloud-clone.us [cloud-clone.us]

» To cite this document: BenchChem. [best practices for storing recombinant Calpain 3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013218#best-practices-for-storing-recombinant-
calpain-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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